Cas no 148493-16-7 (Pentanoic acid,2-methyl-4-oxo-, (2S)-)

• Product Name: Pentanoic acid,2-methyl-4-oxo-, (2S)-
• CAS No: 148493-16-7
• MF: C₆H₁₀O₃
• MW: 130.141802310944
• CID: 100486
• PubChem ID: 10942448
• Update Time: 2025-04-18

Pentanoic acid,2-methyl-4-oxo-, (2S)- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,2-methyl-4-oxo-, (2S)-
• Pentanoic acid, 2-methyl-4-oxo-, (2S)- (9CI)
• (2S)-2-METHYL-4-OXOPENTANOIC ACID
• SCHEMBL3833284
• AKOS006380194
• 148493-16-7

• Inchi： 1S/C6H10O3/c1-4(6(8)9)3-5(2)7/h4H,3H2,1-2H3,(H,8,9)/t4-/m0/s1
• InChI Key： UZTJTTKEYGHTNM-BYPYZUCNSA-N
• SMILES： OC([C@@H](C)CC(C)=O)=O

Computed Properties

• Exact Mass: 130.063
• Monoisotopic Mass: 130.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2
• XLogP3: 0

Experimental Properties

• PSA: 54.37